Cas no 678992-22-8 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-2-phenylbutanoic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-2-phenylbutanoic acid
• CAS No: 678992-22-8
• MF: C₂₆H₂₅NO₄
• MW: 415.48100733757
• CID: 6577778
• PubChem ID: 103663926
• Update Time: 2025-06-26

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-2-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 678992-22-8
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-2-phenylbutanoic acid
• EN300-650486
• Z1200999313
• AKOS033937648

• Inchi： 1S/C26H25NO4/c1-17(2)26(24(28)29,18-10-4-3-5-11-18)27-25(30)31-16-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h3-15,17,23H,16H2,1-2H3,(H,27,30)(H,28,29)
• InChI Key： ZZRCGMZZNNPUJQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)(C1C=CC=CC=1)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 415.17835828g/mol
• Monoisotopic Mass: 415.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-2-phenylbutanoic acid

Professional Introduction to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-2-phenylbutanoic Acid (CAS No. 678992-22-8)

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-2-phenylbutanoic acid, with the CAS number 678992-22-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the development of novel therapeutic agents. The presence of a fluoren-9-yl moiety and an amino group linked through a carbonyl bridge introduces specific chemical properties that are highly relevant to modern drug design strategies.

The molecular framework of this compound consists of a phenylbutanoic acid backbone, which is modified by the incorporation of an acetyl protecting group at the amino terminus. This structural feature not only enhances the stability of the compound during synthetic procedures but also provides a versatile handle for further functionalization. The methyl substituent at the third carbon position adds another layer of complexity, influencing both the electronic and steric properties of the molecule. Such structural motifs are frequently explored in medicinal chemistry due to their potential to modulate biological activity and improve pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing small molecules with enhanced binding affinity and selectivity for biological targets. The fluoren-9-yl group, in particular, has emerged as a promising scaffold due to its ability to interact favorably with biological macromolecules. This aromatic system is known for its rigidity and hydrophobicity, which can be leveraged to optimize receptor binding interactions. The current landscape of pharmaceutical research increasingly favors compounds that incorporate such advanced structural elements, as they often lead to more effective and targeted therapies.

The utility of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-2-phenylbutanoic acid extends beyond its role as a mere building block in drug synthesis. Its unique chemical properties have made it a subject of interest in various biochemical studies aimed at understanding enzyme mechanisms and ligand-receptor interactions. For instance, researchers have investigated how the presence of the fluoren-9-yl moiety affects the conformational dynamics of peptides and proteins, providing insights into how such modifications can influence biological function.

The compound's structure also lends itself well to exploring novel synthetic methodologies. The combination of an acetyl protecting group and an amino function allows for diverse chemical transformations, including coupling reactions with carboxylic acids or activated esters. These reactions are pivotal in constructing more complex molecules, such as peptidomimetics or protease inhibitors. The ability to selectively modify different parts of the molecule while maintaining overall stability makes it an invaluable asset in synthetic laboratories.

In the context of drug discovery, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-2-phenylbutanoic acid has been explored as a precursor in several high-throughput screening campaigns. Its structural features are well-suited for generating libraries of compounds that can be rapidly tested for biological activity. Such libraries are instrumental in identifying lead compounds that exhibit promising pharmacological properties, which can then be optimized through iterative rounds of synthesis and testing.

The integration of computational chemistry techniques has further enhanced the utility of this compound in drug development. Molecular modeling studies have been conducted to predict how modifications to its structure might impact its binding affinity for target proteins. These studies often involve docking simulations, where virtual screening is used to identify potential binding poses. The results from these simulations have guided experimental efforts, leading to more efficient discovery processes.

The versatility of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-2-phenylbutanoic acid is also reflected in its application as a chiral building block. Chirality is a critical factor in many biological systems, where enantiomers can exhibit vastly different pharmacological effects. By incorporating chiral centers into this molecule, researchers can generate enantiomerically pure compounds that may offer improved therapeutic outcomes.

The future directions for research involving this compound are multifaceted. Continued exploration into its synthetic applications could uncover novel methodologies that streamline complex organic transformations. Additionally, investigating its biological activity may reveal new therapeutic possibilities or provide insights into disease mechanisms. As our understanding of molecular interactions grows, compounds like this one will likely play an increasingly important role in advancing pharmaceutical science.